Cas no 1593994-56-9 (3-bromo-5-ethyl-1,2,4-thiadiazole)

• Product Name: 3-bromo-5-ethyl-1,2,4-thiadiazole
• CAS No: 1593994-56-9
• MF: C₄H₅BrN₂S
• MW: 193.064898252487
• CID: 5858051
• PubChem ID: 84664439
• Update Time: 2025-06-15

3-bromo-5-ethyl-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-ethyl-1,2,4-thiadiazole
• EN300-1233771
• AKOS024067584
• 1593994-56-9

• Inchi： 1S/C4H5BrN2S/c1-2-3-6-4(5)7-8-3/h2H2,1H3
• InChI Key： LQROCXFXZMWNIW-UHFFFAOYSA-N
• SMILES： BrC1=NSC(CC)=N1

Computed Properties

• Exact Mass: 191.93568g/mol
• Monoisotopic Mass: 191.93568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54Ų

Additional information on 3-bromo-5-ethyl-1,2,4-thiadiazole

Comprehensive Overview of 3-Bromo-5-ethyl-1,2,4-thiadiazole (CAS No. 1593994-56-9): Properties, Applications, and Industry Insights

The 3-bromo-5-ethyl-1,2,4-thiadiazole (CAS No. 1593994-56-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiadiazole derivative is characterized by its unique molecular structure, combining a bromine substituent with an ethyl group on a 1,2,4-thiadiazole ring. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel crop protection agents and small-molecule therapeutics.

Recent trends in AI-driven drug discovery and sustainable agriculture have amplified interest in compounds like 3-bromo-5-ethyl-1,2,4-thiadiazole. Researchers are actively exploring its potential as a molecular scaffold for designing enzyme inhibitors, given the thiadiazole ring's ability to mimic peptide bonds and interact with biological targets. In agrochemical applications, its halogenated thiadiazole structure shows promise for developing next-generation pesticide alternatives with improved environmental profiles.

The physicochemical properties of CAS 1593994-56-9 contribute to its versatility. With a molecular weight of 193.08 g/mol and moderate lipophilicity (LogP ~2.3), this compound exhibits optimal characteristics for medicinal chemistry optimization. Its bromine atom provides an excellent handle for further cross-coupling reactions, making it particularly valuable in palladium-catalyzed transformations commonly used in pharmaceutical synthesis. These attributes align with current industry demands for versatile building blocks in high-throughput screening libraries.

From a synthetic chemistry perspective, 3-bromo-5-ethyl-1,2,4-thiadiazole serves as a critical intermediate in constructing more complex nitrogen-sulfur heterocycles. Recent publications highlight its utility in creating thiadiazole-containing pharmacophores with potential applications in neurological disorders and metabolic disease research. The compound's stability under various reaction conditions makes it particularly attractive for parallel synthesis approaches in drug discovery pipelines.

Market analysis indicates growing demand for specialty chemicals like 1593994-56-9, driven by increased R&D investment in precision agriculture and targeted therapies. Regulatory shifts toward greener chemistry solutions have further positioned this compound as a candidate for developing biodegradable agrochemicals. Its relatively simple synthesis route from commercially available thiadiazole precursors enhances its appeal for industrial-scale production.

Quality control protocols for 3-bromo-5-ethyl-1,2,4-thiadiazole typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) with UV detection and mass spectrometry are commonly employed to ensure purity levels exceeding 98%, which is critical for pharmaceutical-grade intermediates. Recent advancements in process analytical technology (PAT) have enabled real-time monitoring of its synthesis, improving yield and consistency.

Emerging applications in material science have expanded the potential uses of this compound beyond life sciences. Researchers are investigating its incorporation into organic electronic materials, where the thiadiazole moiety may contribute to charge transport properties in semiconducting polymers. This multidisciplinary relevance underscores why CAS 1593994-56-9 remains a compound of significant interest across scientific communities.

Storage and handling recommendations for 3-bromo-5-ethyl-1,2,4-thiadiazole emphasize protection from moisture and light, with optimal preservation achieved under inert atmosphere conditions. Standard chemical stability studies indicate satisfactory shelf life when stored at temperatures below -20°C in amber glass containers, following industry best practices for heterocyclic compounds.

The intellectual property landscape surrounding thiadiazole derivatives continues to evolve, with several recent patents citing 1593994-56-9 as a key intermediate. This legal framework supports ongoing innovation while ensuring proper research compliance standards are maintained. Companies specializing in custom synthesis report increasing requests for this compound, reflecting its growing importance in contemporary chemical research.

Future research directions for 3-bromo-5-ethyl-1,2,4-thiadiazole may explore its potential in click chemistry applications or as a component in metal-organic frameworks (MOFs). The compound's balanced combination of reactivity and stability positions it well for these cutting-edge applications, potentially opening new avenues in catalysis and molecular recognition systems. As synthetic methodologies advance, so too will the utility of this versatile heterocyclic building block.